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Cat. No.: B8103473
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Professionals

Introduction
Nourseothricin (NTC), a member of the streptothricin class of aminoglycoside antibiotics, is a

potent selective agent for a wide range of organisms, including bacteria, yeast, fungi, and plant

cells.[1] It functions by inhibiting protein synthesis, which leads to cell death.[2][3] Its mode of

action involves inducing miscoding during translation.[1] Nourseothricin is a mixture of

streptothricins C, D, E, and F, with streptothricins D and F being the major components (>85%).

[2][3] Resistance to Nourseothricin is conferred by the nourseothricin N-acetyltransferase (NAT)

enzyme, encoded by the nat or sat1 genes, which inactivates the antibiotic through acetylation.

[1][4] This document provides a detailed protocol for the preparation of a Nourseothricin stock

solution for use in cell culture.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation and use of Nourseothricin solutions.
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Parameter Value References

Solubility
Highly soluble in water (~1

g/mL)
[1]

Recommended Stock

Concentration
100 mg/mL or 200 mg/mL [2][5][6]

Solvent for Stock Solution Sterile distilled water (ddH₂O) [2][7]

Sterilization Method
Filtration through a 0.22 µm

filter
[2][5][7]

Storage of Powder Desiccated at 4°C [8]

Storage of Stock Solution
-20°C for long-term (up to 1

year)
[2][7][9]

4°C for short-term (up to 4

weeks)
[5]

Typical Working Concentration
50 - 500 µg/mL (organism

dependent)
[3][5][10]

Experimental Protocol: Preparation of 100 mg/mL
Nourseothricin Stock Solution
This protocol details the steps for preparing a sterile 100 mg/mL stock solution of

Nourseothricin.

Materials:

Nourseothricin sulfate powder

Sterile, nuclease-free distilled water (ddH₂O)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes
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0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to

maintain sterility.

Weighing: Carefully weigh the desired amount of Nourseothricin sulfate powder. For

example, to prepare 10 mL of a 100 mg/mL stock solution, weigh 1 g of the powder.

Dissolving: Add the weighed Nourseothricin powder to a sterile conical tube. Using a sterile

serological pipette, add the required volume of sterile ddH₂O (e.g., 10 mL for a 100 mg/mL

solution).

Mixing: Gently vortex or invert the tube until the powder is completely dissolved.

Nourseothricin is highly soluble in water.[1]

Sterilization:

Pre-wet the 0.22 µm syringe filter by drawing 1-2 mL of sterile ddH₂O through it and

discarding the water. This ensures the filter is properly seated and removes any potential

extractables.[2]

Draw the Nourseothricin solution into a sterile syringe.

Attach the pre-wetted 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

reduce the antibiotic's efficacy.[9]
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Storage:

For long-term storage, store the aliquots at -20°C for up to one year.[2][7]

For short-term use, the stock solution can be stored at 4°C for up to four weeks.[5]

Labeling: Clearly label all aliquots with the name of the solution (Nourseothricin),

concentration (100 mg/mL), and the date of preparation.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the mechanism of action of Nourseothricin and the

experimental workflow for preparing the stock solution.
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Caption: Mechanism of action of Nourseothricin.
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Caption: Workflow for Nourseothricin stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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